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Compound of Interest

Compound Name: C19H16Cl2N2O5

Cat. No.: B15171772 Get Quote

Researchers, scientists, and drug development professionals exploring the bioactivity of the

compound with the molecular formula C19H16Cl2N2O5 will find a notable absence of specific

in vitro data in publicly accessible scientific literature. Extensive searches have not identified a

common name or dedicated studies for a compound with this exact formula, precluding a

detailed analysis of its specific biological effects.

While direct experimental evidence for C19H16Cl2N2O5 is unavailable, the structural elements

suggested by its formula—a dichlorinated nitrogen- and oxygen-containing organic molecule—

allow for a general discussion of potential in vitro activities based on existing research into

similar chemical entities. The presence of chlorine atoms in drug candidates can significantly

influence their biological properties.[1][2]

General Insights from Structurally Related
Compounds
Dichlorinated aromatic compounds are a common feature in a variety of biologically active

molecules, exhibiting a range of in vitro effects. Research into novel diarylamine derivatives

with multiple chlorine atoms, for instance, has demonstrated antiproliferative activity against

human cancer cell lines.[3] While the specific molecular formula of these compounds differs

from C19H16Cl2N2O5, this research highlights the potential for dichlorinated structures to

interfere with cellular proliferation pathways.
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Furthermore, studies on other novel chlorinated compounds have indicated potential antitumor

activity. One such study detailed the in vitro and in vivo formation of DNA adducts by a

dichlorinated compound designed to target the androgen receptor, suggesting a mechanism of

action involving DNA damage.[4]

Potential Areas of In Vitro Investigation
Given the lack of specific data for C19H16Cl2N2O5, a hypothetical in vitro investigation would

likely begin with broad screening assays to identify any significant biological activity. A general

workflow for such an investigation is outlined below.
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Caption: Hypothetical workflow for in vitro evaluation of a novel compound.
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Experimental Protocols for Initial Screening
Should a research program focusing on C19H16Cl2N2O5 be initiated, the following general

protocols for initial in vitro screening would be applicable.

Table 1: General Protocols for Initial In Vitro Screening
Assay Objective General Methodology

MTT Assay
To assess cell viability and

proliferation.

1. Seed cells in a 96-well plate

and allow to adhere. 2. Treat

cells with varying

concentrations of the test

compound for a specified

duration. 3. Add MTT solution

and incubate to allow for

formazan crystal formation. 4.

Solubilize formazan crystals

with a suitable solvent. 5.

Measure absorbance at a

specific wavelength to

determine cell viability.

Minimum Inhibitory

Concentration (MIC) Assay

To determine the lowest

concentration of an

antimicrobial agent that inhibits

visible growth of a

microorganism.

1. Prepare serial dilutions of

the test compound in a 96-well

plate with microbial growth

medium. 2. Inoculate each well

with a standardized

suspension of the target

microorganism. 3. Incubate

under appropriate conditions.

4. Determine the MIC by visual

inspection for the lowest

concentration with no visible

growth.

Conclusion
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In conclusion, there is no specific in vitro activity data available for the compound with the

molecular formula C19H16Cl2N2O5 in the current scientific literature. The information

presented here is a generalized overview based on the activities of structurally related

dichlorinated compounds. Any definitive understanding of the in vitro activity of

C19H16Cl2N2O5 would necessitate its synthesis and subsequent biological evaluation through

a systematic screening and mechanistic study workflow as hypothetically outlined. Researchers

are encouraged to perform their own comprehensive literature search for any newly published

data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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